Cas no 2248393-32-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate
• CAS No: 2248393-32-8
• MF: C₁₃H₁₁NO₄S₂
• MW: 309.36074090004
• CID: 6150326
• PubChem ID: 165726121
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate
• EN300-6513330
• 2248393-32-8

• Inchi： 1S/C13H11NO4S2/c15-11-8-3-1-2-4-9(8)12(16)14(11)18-13(17)10-7-19-5-6-20-10/h1-4,10H,5-7H2
• InChI Key： ULYNODPHKJAGRH-UHFFFAOYSA-N
• SMILES： S1CCSCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 309.01295018g/mol
• Monoisotopic Mass: 309.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate, identified by the CAS number 2248393-32-8, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dioxo isoindole moiety with a dithiane carboxylate group. The combination of these functional groups imparts distinctive chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The isoindole ring system is known for its aromatic stability and ability to participate in various chemical reactions, making it a versatile building block in organic synthesis. Similarly, the dithiane group introduces sulfur atoms into the molecule, which can enhance its reactivity and compatibility with other functional groups. This dual functionality makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dithiane-2-carboxylate a promising candidate for applications in drug design and material engineering.

In terms of synthesis, researchers have explored various methodologies to construct this compound efficiently. One approach involves the coupling of isoindole derivatives with dithiane precursors under specific reaction conditions. The use of transition metal catalysts has been particularly effective in facilitating these reactions, leading to high yields and excellent stereochemical control. Such advancements in synthetic chemistry have significantly contributed to the scalability of this compound's production.

The properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-related compounds have been extensively studied to understand their behavior in different environments. For instance, their thermal stability and solubility profiles are critical factors in determining their suitability for practical applications. Recent experiments have demonstrated that this compound exhibits good thermal stability up to 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile.

In the context of pharmaceutical applications, the dithiane carboxylate group in this compound has shown potential as a bioisostere for other functional groups commonly found in drug molecules. This substitution can lead to improved pharmacokinetic properties without compromising the molecule's therapeutic activity. Additionally, the isoindole moiety has been implicated in modulating receptor interactions, making it a valuable component in drug design.

From a materials science perspective, the unique electronic properties of 1,4-dithiane-based compounds make them attractive for use in organic electronics. Researchers have investigated their potential as semiconducting materials in thin-film transistors and light-emitting diodes (LEDs). Preliminary results indicate that incorporating this compound into such devices can enhance their performance by improving charge transport properties.

The synthesis and characterization of CAS No 2248393-related compounds have also contributed to our understanding of sulfur-containing heterocycles. These studies have revealed that the presence of sulfur atoms can significantly influence the molecule's redox behavior and reactivity towards nucleophilic attack. Such insights are invaluable for designing new reactions and optimizing synthetic pathways.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoin dol-based compounds like CAS No 2248393 represent a fascinating class of molecules with diverse applications across multiple disciplines. Their unique structural features and chemical properties continue to drive innovative research efforts aimed at unlocking their full potential in drug discovery and materials development.